![molecular formula C30H28BNO2 B8201956 9-(2'-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,1'-biphenyl]-3-yl)-9H-carbazole](/img/structure/B8201956.png)
9-(2'-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,1'-biphenyl]-3-yl)-9H-carbazole
Overview
Description
9-(2'-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,1'-biphenyl]-3-yl)-9H-carbazole is a useful research compound. Its molecular formula is C30H28BNO2 and its molecular weight is 445.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Pharmacological Applications : 9H-carbazole derivatives are noted for their diverse pharmacological applications (Waldau, Methling, Mikolasch, & Schauer, 2009).
Flat-Panel Display Applications : These compounds are promising candidates for flat-panel display applications due to their extremely color-stable blue emission (Liu et al., 2007).
Memory Devices : Novel soluble aromatic polyimides based on carbazole-based diamines are useful in resistive switching devices and memory devices with flash and WORM capabilities (Zhao et al., 2016).
Organic Light-Emitting Diodes (OLEDs) : New oxadiazole substituted carbazole derivatives have been used as red triplet emitters in OLEDs with high efficiency and energy conversion (Guan et al., 2006).
Antimicrobial Agents : 9H-carbazole derivatives have been synthesized and evaluated for their antimicrobial properties (Salih, Salimon, & Yousif, 2016).
Polymer Light Emitting Diodes : The 9-((6-(4-fluorophenyl)pyridin-3-yl)methyl)-9H-carbazole ligand can finely tune the emission spectra of green-emitting Ir(III) complexes in polymer LEDs (Cho et al., 2010).
Dye-Sensitized Solar Cells (DSSCs) : A novel donor building-block, 9-(p-tolyl)-2,3,4,4a,9,9a-hexahydro-1H-carbazole, is employed in DSSCs to optimize their photovoltaic properties (Mikhailov et al., 2020).
High-Molecular-Weight Polymers : High-molecular-weight carbazole polymers are known for good solubility in common organic solvents and display good optical, electrochemical, and thermal properties (Fu & Bo, 2005).
Near-Infrared Fluorescence Probes : 9-ethyl-6-(4,4,5,5-tetramethyl-1,3,2,dioxaborolan-2-yl)-9H-carbazole-3-carbaldehyde is a novel near-infrared fluorescence probe (You-min, 2014).
Organic Electronics : Carbazole modified orthophenylene compounds are used as host materials for blue phosphorescent OLEDs with high triplet energies (Lee, Lee, & Lee, 2014).
properties
IUPAC Name |
9-[3-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]phenyl]carbazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H28BNO2/c1-29(2)30(3,4)34-31(33-29)26-17-8-5-14-23(26)21-12-11-13-22(20-21)32-27-18-9-6-15-24(27)25-16-7-10-19-28(25)32/h5-20H,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIYWMDGGIFFLOT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC=CC=C2C3=CC(=CC=C3)N4C5=CC=CC=C5C6=CC=CC=C64 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H28BNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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